Cas no 64171-57-9 (2(1H)-Pyrimidinone,5-propyl-)

• Product Name: 2(1H)-Pyrimidinone,5-propyl-
• CAS No: 64171-57-9
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 500034
• PubChem ID: 12356152
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,5-propyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,5-propyl-
• 2(1H)-Pyrimidinone, 5-propyl- (9CI)
• 5-PROPYL-1H-PYRIMIDIN-2-ONE
• 2(1H)-Pyrimidinone,5-propyl-(9ci)
• 5-Propyl-2(1H)-pyrimidinone
• AKOS006354899
• 64171-57-9
• 5-Propylpyrimidin-2-ol
• DTXSID501309882
• AKOS015941729

• Inchi： 1S/C7H10N2O/c1-2-3-6-4-8-7(10)9-5-6/h4-5H,2-3H2,1H3,(H,8,9,10)
• InChI Key： MXSNTJDGJBXLHR-UHFFFAOYSA-N
• SMILES： O=C1N=CC(=CN1)CCC

Computed Properties

• Exact Mass: 138.0794
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46